4-Amino-3-methylbenzene-1,2-dicarbonitrile
Overview
Description
4-Amino-3-methylbenzene-1,2-dicarbonitrile (4-AMBDC) is an important and widely studied organic compound. It is a colorless solid with a molecular formula of C7H9N3 and a molecular weight of 149.17 g/mol. It is an aromatic compound with a pungent odor and is soluble in water, alcohol and ether. 4-AMBDC is used in a variety of applications, including as a pharmaceutical intermediate, for the synthesis of drugs, and for the production of dyes and pigments. In addition, 4-AMBDC is a key component of many biologically active compounds and has been studied for its potential therapeutic applications.
Scientific Research Applications
Corrosion Inhibition
4-Amino-3-methylbenzene-1,2-dicarbonitrile derivatives are utilized as corrosion inhibitors. In a study, derivatives such as 5′-amino-2,4-dihydroxy-4″-methyl-1,1′:3′,1″-terphenyl-4′,6-dicarbonitrile demonstrated significant corrosion inhibition properties for mild steel in acidic environments. The study employed weight loss and electrochemical techniques to establish the effectiveness of these compounds, with one derivative achieving up to 97.83% efficiency at certain concentrations. The adsorption of these compounds on mild steel surfaces was confirmed by Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX), indicating a protective layer formation. The inhibitors were identified as mixed-type, adhering to the surface based on the Langmuir adsorption isotherm. This research provides valuable insights into the potential of these compounds in industrial applications where corrosion resistance is crucial (Verma et al., 2015).
Catalytic and Photopolymerization Processes
4-Amino-3-methylbenzene-1,2-dicarbonitrile derivatives are also significant in catalytic processes and photopolymerization. They have been utilized as photosensitizers in conjunction with iodonium salt, forming highly effective photoinitiating systems under both UV and visible light. These systems are versatile, enabling radical polymerization of acrylates and cationic polymerization of epoxides, among other processes. Their effectiveness in various photopolymerization processes, including the synthesis of interpenetrated polymer networks (IPNs) and thiol-ene photopolymerization, has been demonstrated. The initiation mechanisms of these systems were thoroughly investigated through various techniques, ensuring a detailed understanding of their function (Tomal et al., 2019).
properties
IUPAC Name |
4-amino-3-methylbenzene-1,2-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3/c1-6-8(5-11)7(4-10)2-3-9(6)12/h2-3H,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICCOBRGVXLAZRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C#N)C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-3-(2-Amino-2-phenylethyl)-5-(2-fluoro-3-methoxyphenyl)-1-[2-fluoro-6-(trifluoromethyl)benzyl]-6-methylpyrimidine-2,4(1H,3H)-dione](/img/structure/B1376355.png)
